Cas no 2097902-44-6 (4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one
• CAS No: 2097902-44-6
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 5467565
• Update Time: 2025-07-25

4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one
• 4-[3-(4-propoxyphenyl)propanoyl]-1-pyridin-3-ylpiperazin-2-one
• 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one

• Inchi： 1S/C21H25N3O3/c1-2-14-27-19-8-5-17(6-9-19)7-10-20(25)23-12-13-24(21(26)16-23)18-4-3-11-22-15-18/h3-6,8-9,11,15H,2,7,10,12-14,16H2,1H3
• InChI Key： RETRZDUGWUKGCN-UHFFFAOYSA-N
• SMILES： O=C1CN(C(CCC2C=CC(=CC=2)OCCC)=O)CCN1C1C=NC=CC=1

Computed Properties

• Exact Mass: 367.18959167 g/mol
• Monoisotopic Mass: 367.18959167 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 367.4
• XLogP3: 2.3
• Topological Polar Surface Area: 62.7

Additional information on 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one

Comprehensive Overview of 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097902-44-6)

4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097902-44-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely explored for their bioactive properties. The presence of a pyridin-3-yl moiety and a propoxyphenyl group in its structure makes it a promising candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted treatments with fewer side effects. Researchers are increasingly focusing on compounds like 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one due to their potential to modulate specific biological pathways. For instance, its piperazin-2-one core is known to interact with G-protein-coupled receptors (GPCRs), which play a critical role in signal transduction and are implicated in various diseases. This has led to a growing interest in the compound's structure-activity relationship (SAR) and its optimization for enhanced efficacy.

The synthesis of 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one involves multi-step organic reactions, including acylations and N-alkylations, to achieve the desired molecular framework. Its CAS No. 2097902-44-6 serves as a unique identifier in chemical databases, facilitating its tracking in research and development. The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical factors under investigation to determine its suitability for preclinical and clinical studies.

One of the trending topics in the scientific community is the exploration of repurposing existing compounds for new therapeutic indications. Given the structural versatility of 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one, researchers are evaluating its potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its anti-inflammatory and antioxidant properties are being studied in the context of chronic inflammatory conditions, aligning with the current focus on precision medicine.

From a commercial perspective, the compound's patent status and intellectual property (IP) landscape are of great interest to pharmaceutical companies. The rise of AI-driven drug discovery has further accelerated the screening of such compounds, with machine learning algorithms predicting their binding affinities and toxicity profiles. This aligns with the broader industry shift toward computational chemistry and high-throughput screening methods.

In conclusion, 4-[3-(4-Propoxyphenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097902-44-6) represents a compelling area of research with multifaceted applications. Its molecular design and bioactive potential make it a valuable asset in the quest for innovative therapeutics. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in advancing personalized medicine and addressing unmet medical needs.